2-nitro-4-methoxy-5(N-acetyl)aminobenzoic acid

• CAS No.: 130017-52-6
• Molecular Formula: C10H10N2O6
• Molecular Weight: 254.20 g/mol
• IUPAC Name: 5-acetamido-4-methoxy-2-nitrobenzoic acid
• InChI: InChI=1S/C10H10N2O6/c1-5(13)11-7-3-6(10(14)15)8(12(16)17)4-9(7)18-2/h3-4H,1-2H3,(H,11,13)(H,14,15)
• InChI Key: ICAOGFCCGJAOIO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C(=C1)C(=O)O)[N+](=O)[O-])OC

Description

2-nitro-4-methoxy-5(N-acetyl)aminobenzoic acid is a useful research compound. Its molecular formula is C10H10N2O6 and its molecular weight is 254.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-amino-4-methoxybenzoic acid (“19”) (Aldrich Chemical; Milwaukee, Wis.) (5 g or 29.9 mmol) was suspended in 40 ml acetic acid. Acetic anhydride (3 ml or 1:04 eq) was added by stirring. The reaction mixture was stirred for 2 hours at room temperature. 25 ml of 0.1N HCl was added and the precipitate was filtered off and washed with 3×10 ml of 0.1N HCl and 5×10 ml water to produce 5.97 g (about 95%). 3-(N-acetyl)amino-4-methoxybenzoic acid (“20”) (5 g or 23.5 mmol) was added to 20 ml of fuming nitric acid at 0° C. on vigorous stirring. The solution was stirred at 0° C. for an additional hour and poured onto 200 g of ice. Precipitate was filtered off, washed with 5×20 mls of water and dried to produce 4.38 g (about 72%) of 2-nitro-4-methoxy-5 (N-acetyl)aminobenzoic acid (“21”), which was converted into 2-nitro-4-methoxy-5-(N-acetyl)aminoacetophenone (“22”) (about 63% yield) as described. 2-nitro-4-methoxy-5-(N-acetyl)aminoacetophenoae (“22”) (1 g or 4.76 mmol) was dissolved in 5 ml of DMF and the solution was added to 5-biotinamidocaproyl chloride prepared separately from 5-biotinamidocaproic acid (1.55 g or 1 eq.) and 5 ml thionyl chloride. The reaction mixture was stirred overnight at room temperature and added to 100 ml of diethyl ether. Precipitate was purified using small silica gel column and a step gradient of MeOH in CHCl3 to give 1.16 g (about 47%) of 2-nitro-4-methoxy-5-(5-biotinamidocaproamido) acetophenone (“23”). This intermediate was converted into its corresponding alcohol (about 85% yield) and into the reactive NHS ester derivative-5-(5-biotinamidocaproamido)-4-methoxy-1-(2-nitro)phenylethyl-N-hydroxysuccinimidyl carbonate (“25”) with about a 69% yield.